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Compound of Interest

Compound Name: Merbromin

CAS No.: 15015-80-2

Cat. No.: B10753784

Get Quote

Essential Safety and Handling Guide for
Merbromin
This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Merbromin. It is intended for laboratory researchers,

scientists, and drug development professionals to ensure safe operational procedures and

proper disposal of this hazardous chemical.

Hazard Overview
Merbromin is a topical antiseptic containing mercury, a toxic heavy metal.[1] It is classified as

acutely toxic and is fatal if swallowed, inhaled, or in contact with skin.[2][3] Prolonged or

repeated exposure may cause damage to organs, particularly the central nervous system.[3]

Furthermore, Merbromin is very toxic to aquatic life with long-lasting effects.[2] In 1998, the

U.S. Food and Drug Administration (FDA) reclassified merbromin from "generally recognized

as safe" to "untested," which led to the cessation of its distribution in the United States.[4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10753784#bc-rfq
https://www.benchchem.com/product/b10753784/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-merbromin
https://www.benchchem.com/product/b10753784/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-merbromin
https://synapse.patsnap.com/article/what-are-the-side-effects-of-mercurochrome
https://file.medchemexpress.com/batch_PDF/HY-B0961/Merbromin-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC190111000&productDescription=MERCUROCHROME+N.F.+12+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC190111000&productDescription=MERCUROCHROME+N.F.+12+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b10753784/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-merbromin
https://file.medchemexpress.com/batch_PDF/HY-B0961/Merbromin-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b10753784/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-merbromin
https://en.wikipedia.org/wiki/Merbromin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling Merbromin. The following

table summarizes the required equipment.
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PPE Category Item
Specifications and

Recommendations

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles

conforming to EU Standard

EN166 or OSHA's 29 CFR

1910.133 regulations are

required.[3] A face shield

should be worn over goggles

when there is a risk of

splashing.[5][6]

Hand Protection Chemical-resistant gloves

Impervious gloves, such as

nitrile or neoprene, must be

worn. Always inspect gloves

for tears or punctures before

use and change them

immediately if contaminated.

Body Protection Laboratory Coat

A lab coat or other appropriate

protective clothing should be

worn to prevent skin contact.

[2][3] Ensure it is fully

buttoned.

Respiratory Protection Respirator (if necessary)

All work should be conducted

in a well-ventilated area,

preferably within a chemical

fume hood, to avoid the

inhalation of dust or aerosols.

[2][7] If engineering controls

are insufficient, a NIOSH-

approved respirator or a self-

contained breathing apparatus

(SCBA) should be used.[7]

Operational Plan: Handling and Storage
Handling:
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Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[3] All necessary PPE should be donned prior to handling the substance.

Procedure:

Conduct all manipulations of Merbromin, including weighing and transferring, within a

certified chemical fume hood to minimize inhalation exposure.[2][7]

Avoid the formation of dust and aerosols.[2][7]

Do not get Merbromin in the eyes, on the skin, or on clothing.[2]

After handling, wash hands and face thoroughly. Immediately remove any contaminated

clothing.

Storage:

Store in a tightly closed, airtight container in a dry, cool, and well-ventilated place.[3][5]

Keep the container in the dark.[5]

The storage area should be locked or accessible only to authorized personnel.

Store away from incompatible materials such as strong oxidizing agents and strong acids.[3]

Emergency Procedures and First Aid
In case of exposure, immediate action is critical.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[3] Seek immediate medical attention.[2]

Skin Contact: Take off all contaminated clothing immediately and rinse the skin thoroughly

with large amounts of water.[2] Call a physician immediately.

Inhalation: Move the victim to fresh air. If breathing has stopped, apply artificial respiration.

Seek immediate medical attention.[2]
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Ingestion: Do NOT induce vomiting. Wash out the mouth with water, provided the person is

conscious.[2] Call a physician or poison control center immediately.[3]

Disposal Plan
Proper disposal of Merbromin and any contaminated waste is crucial to prevent environmental

contamination and adhere to regulations.

Waste Collection: All unused Merbromin and contaminated materials (e.g., gloves, paper

towels, containers) must be collected in a designated, sealed, and clearly labeled hazardous

waste container.

Disposal Method: Dispose of the contents and container at an approved waste disposal

plant. Do not allow the product to enter drains or waterways.[2][3][5] Disposal must be in

accordance with all applicable federal, state, and local regulations.[5] For consumer

quantities, disposal through a household hazardous waste collection facility is

recommended.

Visualization of Handling Protocol
The following diagram outlines the logical workflow for safely handling Merbromin in a

laboratory setting.
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Caption: Workflow for the safe handling and disposal of Merbromin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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